7-methoxy-N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-[(1-methyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H21N3O3/c1-22-15-8-4-3-7-13(15)14(21-22)11-20-19(23)17-10-12-6-5-9-16(24-2)18(12)25-17/h5-6,9-10H,3-4,7-8,11H2,1-2H3,(H,20,23)
• InChI Key: PHTKDRRHDDXZRF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCCC2)C(=N1)CNC(=O)C3=CC4=C(O3)C(=CC=C4)OC
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol

Description

Indazole is a heterocyclic aromatic organic compound. It’s a part of many biologically active compounds and has aroused great interest due to its wide variety of biological properties. Benzofuran is another organic compound, consisting of fused benzene and furan rings.

Molecular Structure Analysis

The molecular structure of your compound would be complex due to the presence of multiple rings and functional groups. The 3D structure of similar compounds can be viewed using specific software.

Chemical Reactions Analysis

The chemical reactions involving your compound would depend on the functional groups present and their positions. Indazole and benzofuran moieties can participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of your compound would depend on its exact structure. Similar compounds have their properties listed in databases like the NIST Chemistry WebBook.

Scientific Research Applications

Antiviral Activity

Indazole derivatives have been reported to exhibit significant antiviral properties. . This suggests that our compound of interest could potentially be developed as an antiviral agent, particularly in the design of new drugs targeting RNA and DNA viruses.

Anti-inflammatory Activity

The anti-inflammatory potential of indazole derivatives is well-documented. . This indicates that 7-methoxy-N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)benzofuran-2-carboxamide could be explored for its use in treating inflammatory conditions.

Anticancer Activity

. The structural framework of indazole provides a platform for the development of novel anticancer agents, suggesting that our compound could be a candidate for cancer drug development.

Antimicrobial Activity

. This makes 7-methoxy-N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)benzofuran-2-carboxamide a potential scaffold for the development of new antimicrobial drugs.

Antidiabetic Activity

. Research into the applications of our compound could lead to the discovery of new therapeutic options for diabetes management.

Antiprotozoal Activity

. This suggests that 7-methoxy-N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)benzofuran-2-carboxamide could be explored for its potential in antiprotozoal drug development.

Mechanism of Action

Target of Action

The compound, 7-methoxy-N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)benzofuran-2-carboxamide, is a derivative of indole . Indole derivatives are known to bind with high affinity to multiple receptors , which suggests that this compound may also interact with various targets.

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may interact with its targets to exert these effects.

Biochemical Pathways

Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that this compound may affect multiple biochemical pathways.

Result of Action

Given the various biological activities associated with indole derivatives , it can be inferred that this compound may have diverse molecular and cellular effects.

Future Directions

The future directions in the study of such compounds would likely involve exploring their medicinal properties and optimizing their synthesis.